Cas no 2137426-36-7 (Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]-)

• Product Name: Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]-
• CAS No: 2137426-36-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5267863
• Update Time: 2025-11-07

Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]-

• Inchi： 1S/C13H18N2O2/c1-3-11(12(14)16)13(17)15-9(2)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H2,14,16)(H,15,17)/t9-,11?/m1/s1
• InChI Key： NFLQBCZLIQOTFR-BFHBGLAWSA-N
• SMILES： C(N[C@@H](C1=CC=CC=C1)C)(=O)C(CC)C(N)=O

Additional information on Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]-

Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- (CAS No. 2137426-36-7): A Comprehensive Overview

Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- (CAS No. 2137426-36-7) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as N1-[(1R)-1-phenylethyl]-2-ethylpropanediamide, is characterized by its chiral center and the presence of an amide functional group, which contributes to its chemical stability and reactivity.

The molecular structure of Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- consists of a central propanediamide backbone with an ethyl group and a phenylethyl group attached to the nitrogen atoms. The chiral center at the phenylethyl group imparts enantiomeric specificity, making this compound particularly valuable in asymmetric synthesis and drug development. The amide functional group provides additional stability and reactivity, which are crucial for its potential applications in various chemical and biological processes.

Recent studies have highlighted the potential of Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- in the development of new pharmaceuticals. One notable application is in the field of enzyme inhibitors, where the compound has shown promise as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain proteases, which are key targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- has also been explored for its potential as a scaffold for drug delivery systems. The compound's structural features make it an ideal candidate for conjugation with therapeutic agents, enhancing their solubility and bioavailability. This approach has been successfully applied in the development of targeted drug delivery systems for cancer therapy, where the compound serves as a carrier molecule to deliver anticancer drugs directly to tumor sites.

The synthesis of Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- involves several well-established chemical reactions, including amide formation and chiral resolution. The most common synthetic route involves the reaction of 2-ethylpropane diamine with (R)-α-methylbenzylamine under controlled conditions. This process ensures high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

The physical and chemical properties of Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- have been extensively studied. It is a white crystalline solid with a melting point ranging from 85°C to 88°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory safety protocols to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, materials science, and biotechnology. As new synthetic methods and analytical techniques are developed, it is likely that this compound will find even more diverse uses in the coming years.

In conclusion, Propanediamide, 2-ethyl-N1-[(1R)-1-phenylethyl]- (CAS No. 2137426-36-7) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development in multiple areas of science and technology.